2-chloro-N-[1-(2,4-difluorophenyl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[1-(2,4-difluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C10H10ClF2NO/c1-6(14-10(15)5-11)8-3-2-7(12)4-9(8)13/h2-4,6H,5H2,1H3,(H,14,15)
• InChI Key: BOFNYQXSXAJQLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)F)F)NC(=O)CCl
• Molecular Formula: C10H10ClF2NO
• Molecular Weight: 233.64 g/mol

Description

“2-chloro-N-[1-(2,4-difluorophenyl)ethyl]acetamide” is a chemical compound with the molecular formula C10H10ClF2NO and a molecular weight of 233.64. It is typically in a solid state and is stored at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H10ClF2NO/c1-6(14-10(15)5-11)8-3-2-7(12)4-9(8)13/h2-4,6H,5H2,1H3,(H,14,15). This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. Its exact physical and chemical properties, such as its melting point, boiling point, and density, are not specified in the available data.

Mechanism of Action

Target of Action

Similar compounds have been known to target kinases such as chk1, chk2, and sgk . These kinases play a crucial role in cell cycle regulation and volume regulation, respectively .

Mode of Action

Based on the structure and properties of similar compounds, it can be hypothesized that it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Similar compounds have been known to affect pathways related to cell cycle regulation and volume regulation .

Pharmacokinetics

Similar compounds are known to be absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .

Result of Action

Similar compounds have been known to inhibit the activity of their target enzymes, leading to changes in cell cycle progression and cell volume regulation .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can potentially affect the action of similar compounds .

Advantages and Limitations for Lab Experiments

The use of 2-chloro-N-[1-(2,4-difluorophenyl)ethyl]acetamide in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is a relatively safe compound to handle and has a low toxicity. The main limitation of using this compound in laboratory experiments is that it is a relatively unstable compound and can degrade over time.

Future Directions

The use of 2-chloro-N-[1-(2,4-difluorophenyl)ethyl]acetamide in scientific research is still in its early stages, and there are a number of potential future directions for research. These include the development of new synthesis methods for this compound, the exploration of its effects on other biomolecules, and the development of new drugs or treatments based on this compound. Additionally, further research could be done to explore the potential therapeutic applications of this compound, such as its use in the treatment of cancer or other diseases.

Synthesis Methods

2-chloro-N-[1-(2,4-difluorophenyl)ethyl]acetamide can be synthesized in a two-step process. First, 2,4-difluorobenzaldehyde is reacted with acetic anhydride in the presence of a base such as sodium carbonate to form this compound. The second step involves the reaction of this intermediate with a base such as sodium hydroxide to form the final product.

Scientific Research Applications

2-chloro-N-[1-(2,4-difluorophenyl)ethyl]acetamide has been used in various scientific research applications such as drug synthesis, biochemical studies, and protein-ligand binding studies. It has been used to synthesize drugs such as anticonvulsants, anti-inflammatory agents, and antibiotics. It has also been used in biochemical studies to study the effects of this compound on proteins and other biomolecules. Additionally, it has been used in protein-ligand binding studies to study the binding of this compound to proteins and other biomolecules.

Safety and Hazards

This compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation). Precautionary measures should be taken when handling this compound, including avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.